Cas no 2214207-73-3 ((3R,3'R)-3,3'-di-tert-Butyl-2,2',3,3'-tetrahydro-4,4'-bibenzo[d][1,3]oxaphosphole)

• Product Name: (3R,3'R)-3,3'-di-tert-Butyl-2,2',3,3'-tetrahydro-4,4'-bibenzo[d][1,3]oxaphosphole
• CAS No: 2214207-73-3
• MF: C₂₂H₂₈O₂P₂
• MW: 386.404047966003
• MDL: MFCD32201251
• CID: 4556133
• PubChem ID: 145707300
• Update Time: 2024-11-06

(3R,3'R)-3,3'-di-tert-Butyl-2,2',3,3'-tetrahydro-4,4'-bibenzo[d][1,3]oxaphosphole Chemical and Physical Properties

Names and Identifiers

• (3R,3'R)-3,3'-di-tert-Butyl-2,2',3,3'-tetrahydro-4,4'-bibenzo[d][1,3]oxaphosphole
• (3R)-3-Tert-butyl-4-[(3R)-3-tert-butyl-2H-1,3-benzoxaphosphol-4-yl]-2H-1,3-benzoxaphosphole
• D81044
• (3R,3'R)-3,3'-di-tert-butyl-2,2',3,3'-tetrahydro-4,4'- bibenzo[d][1,3]oxaphosphol e
• 2214207-73-3
• MFCD32201251
• CS-0092195
• (3R)-3-tert-butyl-4-[(3R)-3-tert-butyl-2,3-dihydro-1,3-benzoxaphosphol-4-yl]-2,3-dihydro-1,3-benzoxaphosphole
• (3R,3'R)-BABIBOP

• MDL： MFCD32201251
• Inchi： 1S/C22H28O2P2/c1-21(2,3)25-13-23-17-11-7-9-15(19(17)25)16-10-8-12-18-20(16)26(14-24-18)22(4,5)6/h7-12H,13-14H2,1-6H3/t25-,26-/m0/s1
• InChI Key： CKHIWGYUNCCXKO-UIOOFZCWSA-N
• SMILES： [P@@]1(COC2=CC=CC(C3C=CC=C4C=3[P@](CO4)C(C)(C)C)=C12)C(C)(C)C

Computed Properties

• Exact Mass: 386.15645413 g/mol
• Monoisotopic Mass: 386.15645413 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 463
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 18.5
• Molecular Weight: 386.4